Cas no 1820575-16-3 ((3S,5R)-5-Methylpiperidin-3-amine)

• Product Name: (3S,5R)-5-Methylpiperidin-3-amine
• CAS No: 1820575-16-3
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 6793841
• PubChem ID: 90290400
• Update Time: 2025-06-25

(3S,5R)-5-Methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S,5R)-5-Methylpiperidin-3-amine
• SCHEMBL15887093
• 1820575-16-3
• EN300-221449

• Inchi： 1S/C6H14N2/c1-5-2-6(7)4-8-3-5/h5-6,8H,2-4,7H2,1H3/t5-,6+/m1/s1
• InChI Key： PQOHPULQDOKUOG-RITPCOANSA-N
• SMILES： N1C[C@H](C[C@@H](C)C1)N

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38Ų

Additional information on (3S,5R)-5-Methylpiperidin-3-amine

Introduction to (3S,5R)-5-Methylpiperidin-3-amine (CAS No. 1820575-16-3)

(3S,5R)-5-Methylpiperidin-3-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1820575-16-3, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative exhibits a unique stereochemical configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The compound's structural and functional properties have garnered considerable attention from researchers exploring novel therapeutic agents.

The stereochemistry of (3S,5R)-5-Methylpiperidin-3-amine plays a crucial role in determining its biological activity. The presence of the (3S) and (5R) configurations contributes to its specific interactions with biological targets, making it a promising candidate for drug development. Recent studies have highlighted the importance of stereochemical purity in pharmaceuticals, emphasizing that even minor deviations can significantly impact efficacy and safety.

In the realm of medicinal chemistry, the synthesis of piperidine derivatives has been extensively studied due to their broad range of biological activities. (3S,5R)-5-Methylpiperidin-3-amine serves as a key building block in the construction of more complex molecules. Researchers have leveraged its structural framework to develop compounds with potential applications in treating neurological disorders, infectious diseases, and other conditions.

One of the most compelling aspects of (3S,5R)-5-Methylpiperidin-3-amine is its versatility in drug design. Its molecular structure allows for modifications at various positions, enabling the creation of analogs with enhanced pharmacological properties. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, suggesting their therapeutic potential.

The synthesis of (3S,5R)-5-Methylpiperidin-3-amine involves intricate chemical transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of piperidine-based drugs. Molecular modeling studies have provided insights into the binding modes of (3S,5R)-5-Methylpiperidin-3-amine with biological targets, aiding in the design of more effective derivatives. These computational approaches complement traditional experimental methods, offering a synergistic strategy for drug development.

The pharmacological profile of (3S,5R)-5-Methylpiperidin-3-amine has been explored through both preclinical and clinical investigations. Preclinical studies have revealed promising results regarding its efficacy in animal models of various diseases. These findings have laid the groundwork for further clinical trials aimed at evaluating its safety and therapeutic potential in human populations.

The development of novel therapeutic agents often requires a multidisciplinary approach involving chemists, biologists, and clinicians. The case of (3S,5R)-5-Methylpiperidin-3-amine exemplifies this collaborative effort. By integrating knowledge from different scientific domains, researchers can overcome challenges associated with drug discovery and development, ultimately bringing new treatments to patients in need.

In conclusion, (3S,5R)-5-Methylpiperidin-3-amine (CAS No. 1820575-16-3) represents a significant advancement in pharmaceutical chemistry. Its unique stereochemical configuration and versatile structural framework make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.